Cas no 75776-67-9 ((S)-4-Oxopyrrolidine-2-carboxylic acid hydrobromide)

• Product Name: (S)-4-Oxopyrrolidine-2-carboxylic acid hydrobromide
• CAS No: 75776-67-9
• MF: C₅H₈BrNO₃
• MW: 210.02592086792
• MDL: MFCD12024572
• CID: 90676
• PubChem ID: 329763024
• Update Time: 2025-09-22

(S)-4-Oxopyrrolidine-2-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxopyrrolidine-2-carboxylic acid hydrobromide
• 4-keto-L-proline hydrobromide
• 4-Oxo-L-proline hydrobromide
• (2S)-4-oxopyrrolidine-2-carboxylic acid,hydrobromide
• 4-oxopyrrolidine-2-carboxylic acid
• 4-keto-L-proline
• 4-Oxo-L-prolin,Hydrobromid
• 4-oxoproline hydrobromide
• STR11863
• 4-keto-L-prolinehydrobromide
• SFSROLZHCPCODJ-WCCKRBBISA-N
• AMY36594
• AKOS015833956
• 75776-67-9
• MFCD12024572
• AKOS015898036
• SCHEMBL7324484
• L-Proline, 4-oxo-, hydrobromide
• (S)-4-oxopyrrolidine-2-carboxylicacidhydrobromide
• 4-Keto-L-Proline HBr
• 4-Oxo-L-proline hydrobromide, 85%
• J-515610
• (2S)-4-oxopyrrolidine-2-carboxylic acid hydrobromide
• 4-keto-L-proline, hydrobromide
• CS-W020876
• (2S)-4-oxopyrrolidine-2-carboxylic acid;hydrobromide
• A9625
• C5H8BrNO3
• DB-075019

• MDL： MFCD12024572
• Inchi： 1S/C5H7NO3.BrH/c7-3-1-4(5(8)9)6-2-3;/h4,6H,1-2H2,(H,8,9);1H/t4-;/m0./s1
• InChI Key： SFSROLZHCPCODJ-WCCKRBBISA-N
• SMILES： Br.O=C1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 208.96900
• Monoisotopic Mass: 207.960931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.38
• Melting Point: 134-140 °C
• Boiling Point: 341.8°Cat760mmHg
• Flash Point: 160.5°C
• PSA: 66.40000
• LogP: 0.28890
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]22/D −32.0°, c = 0.5 in methanol

(S)-4-Oxopyrrolidine-2-carboxylic acid hydrobromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives